molecular formula C9H10ClNO B8471614 1-(3-Chloropyridin-2-yl)-2-methylpropan-1-one

1-(3-Chloropyridin-2-yl)-2-methylpropan-1-one

Cat. No. B8471614
M. Wt: 183.63 g/mol
InChI Key: ZWBMFIRELLRTTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Chloropyridin-2-yl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C9H10ClNO and its molecular weight is 183.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(3-Chloropyridin-2-yl)-2-methylpropan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-Chloropyridin-2-yl)-2-methylpropan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(3-Chloropyridin-2-yl)-2-methylpropan-1-one

Molecular Formula

C9H10ClNO

Molecular Weight

183.63 g/mol

IUPAC Name

1-(3-chloropyridin-2-yl)-2-methylpropan-1-one

InChI

InChI=1S/C9H10ClNO/c1-6(2)9(12)8-7(10)4-3-5-11-8/h3-6H,1-2H3

InChI Key

ZWBMFIRELLRTTM-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(=O)C1=C(C=CC=N1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Chloro(isopropyl)magnesium in THF (35.0 mL, 0.070 mol) was added dropwise to a solution of chloro-2-pyridinecarbonitrile (5.01 g, 0.036 mol) in THF (100 mL) under nitrogen atmosphere at 0° C. It was kept at 0° C. for 2 hours after the addition was complete. The reaction mixture was poured into ice (100 g) and then acidified to pH=3 with an aqueous solution of hydrochloric acid (2.0 M, 100 mL). The product was then extracted with EtOAc (3×100 mL). The organics were combined, dried over sodium sulfate, filtered, and concentrated in vacuo. The resulting crude was purified by silica gel chromatography eluting with 3 to 10% EtOAc in heptane to yield the title compound as a yellow oil (1.98 g, 15% yield):
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5.01 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step One
Name
Quantity
35 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
100 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Three
Yield
15%

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